Methyl 2-(methylamino)butanoate hydrochloride
Overview
Description
“Methyl 2-(methylamino)butanoate hydrochloride” is a chemical compound with the empirical formula C6H14ClNO2 . It is a solid substance and is used for experimental and research purposes .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(methylamino)butanoate hydrochloride” can be represented by the SMILES stringCl.CCC(NC)C(=O)OC . The InChI key for this compound is ASOJIUMAOMSETO-UHFFFAOYSA-N .
Scientific Research Applications
Metabolism and Detection
- Methyl 2-(methylamino)butanoate hydrochloride, specifically in the form of bk-MBDB and bk-MDEA, undergoes metabolic processes like N-dealkylation, demethylenation followed by O-methylation, and beta-ketone reduction. The study by (Zaitsu et al., 2009) identified these pathways using GC/MS and LC/MS.
Combustion and Biofuel Research
- Research into biofuels like methylbutanol (2-methyl-1-butanol), closely related to methyl 2-(methylamino)butanoate hydrochloride, examines ignition delay times and flame speeds, as investigated in (Park et al., 2015). This study contributes to the understanding of the combustion characteristics of larger alcohols.
Herbicide Synthesis and Activity
- The synthesis of certain acrylates, which are structurally related to methyl 2-(methylamino)butanoate hydrochloride, for herbicidal applications was studied by (Wang et al., 2004). These compounds displayed significant herbicidal activities, indicating the potential of related structures in agricultural applications.
Agricultural Chemicals
- A study on methyl 2-[4-(2,4-dichlorophenoxy)phenoxy] propanoate, a compound related to methyl 2-(methylamino)butanoate hydrochloride, explores its effects on plant growth. This research by (Shimabukuro et al., 1978) provides insight into the application of similar compounds in controlling plant growth and development.
Biofuel Efficiency in Engines
- Studies like the one by (Hoppe et al., 2016) on 2-methylfuran, closely related to methyl 2-(methylamino)butanoate hydrochloride, explore the efficiency of biofuels in combustion engines, offering a perspective on the potential use of similar compounds in renewable energy sources.
CO2 Capture and Environmental Applications
- Research on 4-diethylamino-2-butanol (DEAB), similar to methyl 2-(methylamino)butanoate hydrochloride, highlights its potential in CO2 capture, as seen in the study by (Cao et al., 2020). This suggests that structurally related compounds could be significant in environmental applications like greenhouse gas reduction.
Pesticide Degradation
- The degradation of pesticides such as methyl parathion, related to methyl 2-(methylamino)butanoate hydrochloride, using hydrodynamic cavitation, is explored in (Patil & Gogate, 2012). This research contributes to our understanding of environmental remediation techniques involving similar compounds.
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-(methylamino)butanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-4-5(7-2)6(8)9-3;/h5,7H,4H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASOJIUMAOMSETO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)OC)NC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1390654-01-9 |
Source
|
| Record name | Butanoic acid, 2-(methylamino)-, methyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1390654-01-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | methyl 2-(methylamino)butanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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